Cas no 892299-66-0 (3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro4.5dec-3-ene-2-thione)

• Product Name: 3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro4.5dec-3-ene-2-thione
• CAS No: 892299-66-0
• MF: C₁₆H₂₁N₃S
• MW: 287.423042058945
• CID: 5422046
• Update Time: 2025-06-15

3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro4.5dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-8-propan-2-yl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
• 3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro4.5dec-3-ene-2-thione

• Inchi： 1S/C16H21N3S/c1-12(2)19-10-8-16(9-11-19)17-14(15(20)18-16)13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,18,20)
• InChI Key： LNGUEHNGUJMNDO-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(C)C)CC2)N=C(C2=CC=CC=C2)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro4.5dec-3-ene-2-thione

Comprehensive Analysis of 3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (CAS No. 892299-66-0): Properties, Applications, and Research Insights

The compound 3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (CAS No. 892299-66-0) is a structurally unique spirocyclic thione derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a spiro[4.5]decane core fused with a triazene-thione moiety, offers exceptional versatility for drug discovery and material science applications. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending topics such as AI-driven molecular design and green chemistry.

From a structural perspective, the spirocyclic framework of this compound contributes to its conformational rigidity, a trait highly sought after in kinase inhibitor development and allosteric modulation. Recent studies highlight its potential as a scaffold for neurodegenerative disease targets, aligning with growing public interest in Alzheimer's therapeutics and Parkinson's research. The propan-2-yl (isopropyl) substitution at position 8 enhances lipophilicity, a critical factor for blood-brain barrier permeability—a frequently searched topic in CNS drug development forums.

Synthetic approaches to 892299-66-0 typically involve multi-component reactions (MCRs), with researchers increasingly adopting microwave-assisted synthesis to improve yields—a technique often queried in organic chemistry optimization discussions. The thione group (-C=S) enables diverse derivatization, including gold-catalyzed cyclizations and click chemistry modifications, making it a hotspot for fragment-based drug design (FBDD) studies. Notably, its phenyl ring allows for π-stacking interactions, a feature explored in computational chemistry simulations trending on platforms like ResearchGate.

In agrochemical contexts, derivatives of 3-phenyl-8-(propan-2-yl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione demonstrate plant growth regulation activity, coinciding with rising searches for sustainable crop enhancers. Its heterocyclic thione component shows promise in metal chelation applications, relevant to micronutrient delivery systems—a key area in precision agriculture. Environmental degradation studies indicate moderate persistence, sparking investigations into biodegradable analogs, a subject frequently raised in green chemistry webinars.

Thermodynamic analyses reveal that CAS 892299-66-0 exhibits remarkable thermal stability (decomposition >250°C), making it suitable for high-temperature material composites. This property aligns with industry demands for heat-resistant polymers, a trending search term in advanced material science communities. Spectroscopic characterization (FTIR, NMR) confirms the thione tautomer predominance in solution, a nuance critical for medicinal chemistry SAR studies often discussed in pharmaceutical QA forums.

Emerging computational studies leverage machine learning models to predict the ADMET profile of spiro[4.5]decane derivatives, addressing frequent queries about in silico drug discovery. The compound's LogP value (~3.2) suggests optimal membrane permeability, while molecular docking simulations indicate potential protein-protein interaction inhibition—topics dominating cancer research symposiums. Researchers are particularly intrigued by its selective kinase binding capabilities, with ongoing studies targeting BTK and JAK2 pathways.

From a commercial standpoint, 892299-66-0 serves as a high-value intermediate for custom synthesis services, reflecting market trends toward tailored heterocycles. Its patent landscape shows growing coverage in epigenetic modulator applications, coinciding with surges in gene therapy investments. Analytical methodologies for this compound frequently employ UHPLC-MS/MS, a technique gaining traction in impurity profiling discussions among QC specialists.

Future research directions emphasize continuous flow synthesis scale-up—addressing common process chemistry challenges—and cryo-EM studies of its protein complexes. The compound's chiral centers also present opportunities for asymmetric catalysis, a field experiencing exponential growth in academic publications. As sustainability concerns mount, bio-catalytic routes to access this triazaspiro skeleton are being explored, resonating with ESG-focused research initiatives.